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Compound of Interest

Compound Name: Violanthin

Cat. No.: B1200089 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This document provides essential safety

and logistical information for the proper disposal of Violanthin, a naturally occurring flavonoid

glycoside.

Violanthin: Chemical and Physical Properties
A thorough understanding of a compound's properties is the first step toward safe disposal. The

table below summarizes the key quantitative data for Violanthin.

Property Value Source

Molecular Formula C₂₇H₃₀O₁₄ [1](2--INVALID-LINK--

Molecular Weight 578.52 g/mol [3](--INVALID-LINK--)

Solubility
Soluble in DMSO. Slightly

soluble in water.
[3](4--INVALID-LINK--

pKa (predicted) 5.70 ± 0.40 [5](--INVALID-LINK--)

Experimental Protocols: Safe Disposal Procedures
While a specific Safety Data Sheet (SDS) for Violanthin outlining disposal procedures is not

readily available, its chemical properties as a non-hazardous flavonoid glycoside allow for the
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formulation of a safe disposal plan based on general laboratory best practices.

Step 1: Personal Protective Equipment (PPE)

Before handling Violanthin, ensure appropriate PPE is worn, including:

Safety glasses or goggles

Laboratory coat

Nitrile gloves

Step 2: Waste Characterization

Characterize the Violanthin waste. Is it a pure solid, a solution in Dimethyl Sulfoxide (DMSO),

or an aqueous solution? The disposal route will depend on the form of the waste.

Step 3: Disposal of Solid Violanthin

For small quantities of solid Violanthin that are uncontaminated with hazardous materials,

disposal as non-hazardous solid waste is appropriate.

Ensure the Violanthin is in a sealed, clearly labeled container. The label should include the

name "Violanthin" and state that it is non-hazardous.

Dispose of the container in the designated laboratory solid waste stream, following your

institution's specific guidelines for non-hazardous chemical waste.

Step 4: Disposal of Violanthin in DMSO Solution

Solutions of Violanthin in DMSO must be treated as organic solvent waste.

Collect the Violanthin-DMSO solution in a designated, sealed, and clearly labeled waste

container for flammable organic solvents.

The label must indicate "Hazardous Waste," list all components (Violanthin and Dimethyl

Sulfoxide), and include the approximate concentrations.
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Store the waste container in a designated satellite accumulation area away from sources of

ignition.

Arrange for disposal through your institution's hazardous waste management program.

Step 5: Disposal of Aqueous Violanthin Solutions

For dilute, non-hazardous aqueous solutions of Violanthin, disposal down the sanitary sewer

may be permissible, subject to local regulations.

Check Local Regulations: Always consult your institution's Environmental Health and Safety

(EHS) office and local wastewater regulations before disposing of any chemical down the

drain.

Neutralization: If the solution is acidic or basic, neutralize it to a pH between 6.0 and 8.0.

Dilution: Flush the neutralized solution down the drain with copious amounts of water (at

least 20 times the volume of the solution).

Violanthin Disposal Decision Pathway
The following diagram illustrates the decision-making process for the proper disposal of

Violanthin waste.
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Caption: Decision flowchart for the proper disposal of Violanthin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1200089#violanthin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1200089#violanthin-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1200089?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

